Cas no 20075-26-7 (1-(Methoxymethyl)-1H-imidazole)

• Product Name: 1-(Methoxymethyl)-1H-imidazole
• CAS No: 20075-26-7
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD00955700
• CID: 264524
• PubChem ID: 88359
• Update Time: 2025-11-01

1-(Methoxymethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(Methoxymethyl)-1H-imidazole
• 1-(Methoxymethyl)imidazole
• 1H-Imidazole,1-(methoxymethyl)-
• 1-methoxymethyl-1H-imidazole
• EINECS 243-505-3
• N-methoxymethylimidazole
• N-MOM imidazole
• N-methoxymethyl-imidazole
• 1-(methoxymethyl)-imidazole
• XJGYZYRJUUMCAP-UHFFFAOYSA-N
• 1H-Imidazole, 1-(methoxymethyl)-
• AK116280
• AB0032656
• ST24026956
• X6041
• A4389
• UNII-PED3A65HTE
• IMIDAZOLE, 1-(METHOXYMETHYL)-
• PED3A65HTE
• FT-0699420
• AS-19257
• SCHEMBL425674
• MFCD00955700
• SY041806
• EN300-206295
• N-(METHOXYMETHYL)IMIDAZOLE
• NS00047578
• AMY20716
• AKOS014312801
• DTXSID90173898
• 20075-26-7
• CS-W019016
• DB-066053
• DTXCID7096389

• MDL： MFCD00955700
• Inchi： 1S/C5H8N2O/c1-8-5-7-3-2-6-4-7/h2-4H,5H2,1H3
• InChI Key： XJGYZYRJUUMCAP-UHFFFAOYSA-N
• SMILES： O(C)CN1C=NC=C1

Computed Properties

• Exact Mass: 112.06400
• Monoisotopic Mass: 112.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 27

Experimental Properties

• Density: 1.06
• Boiling Point: 227.2°C at 760 mmHg
• Flash Point: 91.2°C
• Refractive Index: 1.505
• PSA: 27.05000
• LogP: 0.48700

1-(Methoxymethyl)-1H-imidazole Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-(Methoxymethyl)-1H-imidazole

Recent Advances in the Study of 1-(Methoxymethyl)-1H-imidazole (CAS: 20075-26-7) in Chemical Biology and Pharmaceutical Research

1-(Methoxymethyl)-1H-imidazole (CAS: 20075-26-7) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its imidazole core and methoxymethyl substituent, has been explored for its role as a building block in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of antimicrobial, anti-inflammatory, and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 1-(Methoxymethyl)-1H-imidazole derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against a panel of Gram-positive and Gram-negative bacteria. The results demonstrated that certain derivatives exhibited potent antibacterial activity, with minimal inhibitory concentrations (MICs) comparable to established antibiotics. The study also explored the mechanism of action, suggesting that these compounds interfere with bacterial cell wall synthesis, making them promising candidates for further development.

In the realm of anticancer research, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of 1-(Methoxymethyl)-1H-imidazole-based inhibitors targeting specific kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to identify compounds with high binding affinity and selectivity. One derivative, in particular, showed significant inhibition of tumor growth in xenograft models, underscoring the potential of this scaffold in oncology drug discovery.

Another area of interest is the application of 1-(Methoxymethyl)-1H-imidazole in the development of anti-inflammatory agents. A 2024 study in the European Journal of Medicinal Chemistry described the design and synthesis of novel derivatives that selectively modulate inflammatory pathways. The researchers employed a combination of computational modeling and biological assays to optimize the compounds' pharmacokinetic properties. The lead candidate demonstrated reduced cytokine production in preclinical models, suggesting its potential as a therapeutic for chronic inflammatory diseases.

Beyond its direct biological activities, 1-(Methoxymethyl)-1H-imidazole has also been explored as a key intermediate in the synthesis of more complex pharmaceutical compounds. Recent advancements in synthetic methodologies have enabled the efficient production of this compound and its derivatives, facilitating its broader application in drug discovery. For instance, a 2023 study in Organic Process Research & Development highlighted a scalable and environmentally friendly synthesis route, which could lower production costs and increase accessibility for researchers.

In conclusion, the growing body of research on 1-(Methoxymethyl)-1H-imidazole (CAS: 20075-26-7) underscores its significance in chemical biology and pharmaceutical sciences. Its versatility as a building block, combined with its promising biological activities, positions it as a valuable tool for the development of next-generation therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its applications in addressing unmet medical needs.